Cas no 147937-38-0 (Pyrimidine,2-(chloromethyl)-5-phenyl-)

Pyrimidine,2-(chloromethyl)-5-phenyl- structure
147937-38-0 structure
Product Name:Pyrimidine,2-(chloromethyl)-5-phenyl-
CAS No:147937-38-0
MF:C11H9ClN2
MW:204.655561208725
CID:100646
PubChem ID:19769455
Update Time:2025-04-18

Pyrimidine,2-(chloromethyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,2-(chloromethyl)-5-phenyl-
    • 2-(chloromethyl)-5-phenylPyrimidine
    • Pyrimidine, 2-(chloromethyl)-5-phenyl- (9CI)
    • AB59441
    • FT-0721713
    • SCHEMBL9582152
    • 147937-38-0
    • AKOS017554125
    • Inchi: 1S/C11H9ClN2/c12-6-11-13-7-10(8-14-11)9-4-2-1-3-5-9/h1-5,7-8H,6H2
    • InChI Key: LGBLTEWHSBQNDQ-UHFFFAOYSA-N
    • SMILES: ClCC1=NC=C(C=N1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 204.04557
  • Monoisotopic Mass: 204.0454260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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